Cas no 2260936-11-4 (1-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid)

• Product Name: 1-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid
• CAS No: 2260936-11-4
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 6030156
• PubChem ID: 137942949
• Update Time: 2025-05-21

1-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AT31719
• 2260936-11-4
• EN300-6733738
• 1-(((TERT-BUTOXYCARBONYL)AMINO)METHYL)-2-OXABICYCLO[2.2.1]HEPTANE-4-CARBOXYLIC ACID
• 1-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid
• 1-({[(tert-butoxy)carbonyl]amino}methyl)-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid

• Inchi： 1S/C13H21NO5/c1-11(2,3)19-10(17)14-7-13-5-4-12(6-13,8-18-13)9(15)16/h4-8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： GGJBRCAZJGKOGH-UHFFFAOYSA-N
• SMILES： O1CC2(C(=O)O)CCC1(CNC(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 1-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid

Comprehensive Analysis of 1-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid (CAS No. 2260936-11-4)

The compound 1-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid (CAS No. 2260936-11-4) is a structurally unique bicyclic derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its molecular framework combines a 2-oxabicyclo[2.2.1]heptane core with a carboxylic acid functionality and a tert-butoxycarbonyl (Boc)-protected amino group, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its rigid bicyclic structure, which can enhance binding affinity and metabolic stability in drug candidates.

In recent years, the demand for novel bicyclic compounds like CAS 2260936-11-4 has surged, driven by trends in fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs). These approaches often require structurally constrained building blocks to improve target engagement and selectivity. The 2-oxabicyclo[2.2.1]heptane moiety in this compound offers a unique three-dimensional geometry, which is increasingly valued in the development of allosteric modulators and enzyme inhibitors. Computational studies suggest that its carboxylic acid group can facilitate hydrogen bonding interactions with biological targets, a feature frequently exploited in structure-activity relationship (SAR) optimization.

From a synthetic perspective, 1-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid is often synthesized via Diels-Alder cycloaddition or ring-closing metathesis, followed by selective functionalization. The Boc-protected amino group provides a handle for further derivatization, enabling its integration into peptide mimetics or small-molecule libraries. Its stability under physiological conditions has also made it a candidate for prodrug development, particularly in addressing challenges like poor oral bioavailability.

Environmental and regulatory considerations are also critical when discussing CAS 2260936-11-4. While not classified as hazardous, its handling requires standard laboratory precautions. The compound’s biodegradability and ecotoxicological profile remain under investigation, aligning with the broader industry shift toward green chemistry principles. Researchers are exploring catalytic methods to streamline its production, minimizing waste and energy consumption—a topic frequently searched in sustainable synthesis forums.

In summary, 1-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-2-oxabicyclo[2.2.1]heptane-4-carboxylic acid represents a compelling case study in modern medicinal chemistry. Its multifaceted applications—from drug discovery to material science—highlight its relevance in addressing contemporary challenges like undruggable targets and precision therapeutics. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.